N-(4-methoxybenzyl)but-3-ene-1-amine

• IUPAC Name: N-[(4-methoxyphenyl)methyl]but-3-en-1-amine
• InChI: InChI=1S/C12H17NO/c1-3-4-9-13-10-11-5-7-12(14-2)8-6-11/h3,5-8,13H,1,4,9-10H2,2H3
• InChI Key: BXDPHEHBHSIQGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNCCC=C
• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(4-methoxybenzyl)but-3-ene-1-amine” are not explicitly mentioned in the searched resources.

Scientific Research Applications

Synthesis and Characterization

• The compound has been used in the synthesis and characterization of various chemical structures. For instance, Liu et al. (1993) synthesized N4O3 amine phenol ligands and their lanthanide complexes, demonstrating the versatility of N-(4-methoxybenzyl)but-3-ene-1-amine in complex chemical synthesis (Liu, Yang, Rettig, & Orvig, 1993).

Analytical Characterization

• The compound has been important in analytical chemistry, specifically in the characterization of new substances. For example, Westphal, Girreser, and Waldmüller (2016) used it for the analytical characterization of new designer drugs (Westphal, Girreser, & Waldmüller, 2016).

Methodological Development

• It plays a role in developing new methodologies in organic synthesis. Becerra, Rojas, and Castillo (2021) reported an efficient one-pot synthesis method involving this compound, highlighting its utility in organic chemistry (Becerra, Rojas, & Castillo, 2021).

Organic Laboratory Applications

• In educational and experimental settings, compounds like N-(4-methoxybenzyl)but-3-ene-1-amine are used to demonstrate chemical reactions. For example, Touchette (2006) utilized a similar compound in a laboratory experiment to teach reductive amination (Touchette, 2006).

Surface Activity Studies

• Zhao, Guo, Jia, and Liu (2014) synthesized novel quaternary ammonium surfactants containing methoxybenzyl, a group related to N-(4-methoxybenzyl)but-3-ene-1-amine, to study their surface activity and aggregation behavior (Zhao, Guo, Jia, & Liu, 2014).

Medicinal Chemistry Applications

• In medicinal chemistry, derivatives of this compound have been explored for their potential therapeutic applications. For instance, Genç, Yılmaz, Ilhan, and Karagoz (2013) synthesized and studied a compound for its antihistaminic action (Genç, Yılmaz, Ilhan, & Karagoz, 2013).

Chemical Modification and Synthesis

• The chemical structure of N-(4-methoxybenzyl)but-3-ene-1-amine lends itself to modification and synthesis of various derivatives, as shown in several studies. For example, Yoshimura, Yamaura, Suzuki, and Hashimoto (1983) demonstrated its utility in the oxidative removal of certain groups in diketopiperazine derivatives (Yoshimura, Yamaura, Suzuki, & Hashimoto, 1983).

Mechanism of Action

The mechanism of action for “N-(4-methoxybenzyl)but-3-ene-1-amine” is not specified in the searched resources.

Safety and Hazards

The compound “N-(4-methoxybenzyl)but-3-ene-1-amine” is noted to have certain toxicity and corrosiveness. It should be handled with appropriate protective equipment and in a well-ventilated environment to avoid direct contact and inhalation.